1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride

• CAS No.: 73940-98-4
• Molecular Formula: C15H21Cl2N5
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-10-methyl-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine;hydrochloride
• InChI: InChI=1S/C15H20ClN5.ClH/c1-10-3-2-8-15(9-10)20-13(17)19-14(18)21(15)12-6-4-11(16)5-7-12;/h4-7,10H,2-3,8-9H2,1H3,(H4,17,18,19,20);1H
• InChI Key: OSSDNTWOLYKRRO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2(C1)N=C(N=C(N2C3=CC=C(C=C3)Cl)N)N.Cl

Description

1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique spiro structure, which contributes to its distinct chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride typically involves multiple steps, starting from readily available precursors. The process often includes the formation of the spiro ring system through cyclization reactions, followed by the introduction of the chlorophenyl and diamino groups under controlled conditions. Specific reagents and catalysts are used to facilitate these transformations, ensuring high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure cost-effectiveness and efficiency. Large-scale reactors and continuous flow systems are employed to maintain consistent quality and output. The process is monitored closely to minimize impurities and ensure compliance with safety and environmental regulations.

Chemical Reactions Analysis

Types of Reactions

1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction can modify the electronic properties of the compound, potentially altering its reactivity and stability.

Reduction: Reduction reactions can be used to modify the functional groups, leading to different derivatives with unique properties.

Substitution: Substitution reactions, particularly nucleophilic substitution, can introduce new functional groups, enhancing the compound’s versatility.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions are carefully controlled, with parameters such as temperature, solvent, and pH being optimized for each specific reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can produce a range of substituted analogs with different functional groups.

Scientific Research Applications

1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent, with studies focusing on its pharmacological effects and mechanisms of action.

Industry: Utilized in the production of specialty chemicals and advanced materials, benefiting from its unique structural features.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the observed biological effects. Detailed studies are conducted to elucidate these mechanisms, providing insights into the compound’s potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other spirocyclic structures with chlorophenyl and diamino groups. Examples include:

• 1-(4-Chlorophenyl)-2,4-diamino-1,3,5-triazaspiro(5.5)undeca-2,4-diene
• 1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene

Uniqueness

What sets 1-(4-Chlorophenyl)-2,4-diamino-8-methyl-1,3,5-triazaspiro(5.5)undeca-2,4-diene hydrochloride apart is its specific combination of functional groups and spirocyclic structure, which confer unique chemical and biological properties. These features make it a valuable compound for various research and industrial applications.